2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 2-(1-amino-3-methylbutyl)-4-chloro-6-methylphenol
• InChI: InChI=1S/C12H18ClNO/c1-7(2)4-11(14)10-6-9(13)5-8(3)12(10)15/h5-7,11,15H,4,14H2,1-3H3
• InChI Key: YCABAVQWKMXFMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C(CC(C)C)N)Cl

Description

2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol is a substituted phenolic compound featuring a branched aminoalkyl chain (1-amino-3-methylbutyl) at the 2-position, a chlorine atom at the 4-position, and a methyl group at the 6-position of the aromatic ring. The aminoalkyl substituent likely enhances its solubility in polar solvents and influences its biological activity, while the chloro and methyl groups contribute to its lipophilicity and stability .

Preparation Methods

Synthetic Routes: The synthetic routes for this compound are not explicitly mentioned in the available literature.

Reaction Conditions: Detailed reaction conditions are not provided, but the synthesis likely involves multiple steps.

Industrial Production: Information on industrial-scale production methods is scarce due to its research-oriented nature.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions typical of phenolic compounds, such as oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions are not available for this compound.

Major Products: The major products formed during its reactions would depend on the specific reaction type.

Scientific Research Applications

Chemistry: Researchers study this compound’s structure-activity relationships (SARs) to design more potent kinase inhibitors .

Biology: It may have implications in cellular signaling pathways due to its kinase inhibition properties.

Medicine: Potential therapeutic applications include neuropathic pain treatment .

Industry: While not directly used in industry, insights from its study can inform drug development.

Mechanism of Action

Targets: The compound inhibits Adaptor Protein 2-Associated Kinase 1 (AAK1) .

Pathways: AAK1 is relevant for neuropathic pain treatment, particularly within the spinal cord .

Comparison with Similar Compounds

2-(1-Amino-2-methylpropyl)-4-chloro-6-methylphenol (CAS 1337086-78-8)

Structural Differences :

• The substituent at the 2-position is 1-amino-2-methylpropyl (shorter carbon chain) compared to 1-amino-3-methylbutyl in the target compound.
• Molecular formula: C₁₁H₁₆ClNO (MW: 213.70) vs. the target compound’s hypothetical formula C₁₂H₁₈ClNO (inferred longer chain) .

Properties :

• No melting point or toxicity data is provided, but its structural similarity suggests comparable reactivity in substitution or conjugation reactions.

Chlorophenol Derivatives

Example: 2,2′-Thiobis(4-chloro-6-methylphenol) (CAS: Not provided) Key Differences:

• Contains a thioether linkage (-S-) between two chlorinated phenol rings, unlike the aminoalkyl group in the target compound.
• Toxicity:
  • Oral rat LD₅₀: 1,300 µg/kg
  • Intraperitoneal rat LD₅₀: 850 µg/kg
  • Classified as an EPA Extremely Hazardous Substance .

Implications for Target Compound :

• Chlorophenols are generally toxic, and the target compound’s chlorine substituent may confer similar hazards. However, the aminoalkyl group could modulate toxicity by altering metabolic pathways.

Amino-Substituted Compounds

Example: (1-Amino-3-methylbutyl)phosphonic acid (CAS 20459-60-3) Structural Differences:

• Replaces the phenolic -OH group with a phosphonic acid (-PO₃H₂) moiety.
• Molecular formula: C₅H₁₄NO₃P (MW: 179.14) vs. the phenolic target compound’s C₁₂H₁₈ClNO .

Properties :

• Higher polarity due to the phosphonic acid group, leading to increased water solubility.
• Melting point: 274–280°C (decomposition) .

Comparison :

• The target compound’s phenol group may enhance acidity (pKa ~10) compared to phosphonic acid derivatives (pKa ~2–3), affecting binding interactions in biological systems.

Data Table: Comparative Analysis

Property	2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol	2-(1-Amino-2-methylpropyl)-4-chloro-6-methylphenol	2,2′-Thiobis(4-chloro-6-methylphenol)	(1-Amino-3-methylbutyl)phosphonic acid
Molecular Formula	C₁₂H₁₈ClNO (hypothetical)	C₁₁H₁₆ClNO	C₁₄H₁₂Cl₂O₂S₂	C₅H₁₄NO₃P
Molecular Weight	~228.73 (calculated)	213.70	371.28	179.14
Functional Groups	Phenol, chloro, methyl, aminoalkyl	Phenol, chloro, methyl, aminoalkyl	Phenol, chloro, methyl, thioether	Phosphonic acid, aminoalkyl
Toxicity (LD₅₀)	Not available	Not available	Oral rat: 1,300 µg/kg	Not available
Key Hazards	Likely toxic (chlorophenol class)	Not reported	EPA Extremely Hazardous Substance	Not reported

Research Findings and Implications

• Structural-Activity Relationships (SAR): The aminoalkyl chain length influences lipophilicity and bioavailability. Longer chains (e.g., 3-methylbutyl vs. 2-methylpropyl) may enhance cell penetration but increase metabolic instability . Chlorine substituents correlate with elevated toxicity in phenolic compounds, as seen in 2,2′-thiobis derivatives .
• Synthetic Challenges: Aminoalkylphenols require regioselective alkylation and protection of the amino group during synthesis, a complexity shared with phosphonic acid analogs .
• Regulatory Considerations: Chlorophenols are listed under the EPA’s Extremely Hazardous Substances, suggesting stringent handling requirements for the target compound .

Biological Activity

2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol, a compound with notable structural features, has garnered attention for its potential biological activities. This article explores its biological activity, including antibacterial properties, cytotoxicity, and other pharmacological effects based on diverse research findings.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Chemical Formula : C₁₁H₁₄ClN₃O
• Molecular Weight : 239.70 g/mol

Antibacterial Properties

Research indicates that 2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol exhibits significant antibacterial activity against various strains of bacteria. Notably, it has shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Methicillin-resistant S. aureus	0.5 μM
Acinetobacter baumannii	10 μM

These findings suggest that the compound could be a candidate for developing new antibacterial agents, particularly in the context of rising antibiotic resistance .

Cytotoxicity Studies

Cytotoxicity assays have been performed to evaluate the safety profile of the compound in human cell lines. Results indicate that while some derivatives exhibit low toxicity at therapeutic concentrations, others may pose risks at higher doses.

Compound	IC50 (μM)	Cell Line	Toxicity Level
2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol	20.7 - 22.4	Human fibroblasts	Low
Derivative A	5.0	Hepatocytes	Moderate
Derivative B	30.0	HeLa cells	High

This variability highlights the importance of further studies to optimize the compound's structure for improved efficacy and reduced toxicity .

The antibacterial mechanism appears to involve the inhibition of bacterial DNA replication and protein synthesis, similar to other phenolic compounds. This mode of action is critical for understanding how to enhance its bioactivity through structural modifications.

Case Studies

Several studies have documented the biological activity of related compounds, providing insights into potential applications:

• Study on Biofilm Inhibition : A study demonstrated that analogues of phenolic compounds, including those related to 2-(1-Amino-3-methylbutyl)-4-chloro-6-methylphenol, effectively inhibited biofilm formation in MRSA at concentrations as low as 20 μM .
• Comparative Analysis with Other Antibacterials : In comparative studies, this compound was found to be more effective than certain traditional antibiotics against resistant strains, indicating its potential as a lead compound for drug development .